Cas no 1831097-76-7 (1,2-Benzenediamine, 3-bromo-4-methoxy-)

1,2-Benzenediamine, 3-bromo-4-methoxy-, is a brominated and methoxy-substituted aromatic diamine with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as a versatile building block for heterocyclic compounds, particularly in the preparation of benzimidazole derivatives and other nitrogen-containing heterocycles. The bromo and methoxy functional groups enhance reactivity, enabling selective modifications in cross-coupling reactions or nucleophilic substitutions. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic methodologies. It is commonly utilized in research and industrial settings for developing advanced materials, dyes, and bioactive molecules.

1,2-Benzenediamine, 3-bromo-4-methoxy- structure

1831097-76-7 structure

Product Name:1,2-Benzenediamine, 3-bromo-4-methoxy-

CAS No:1831097-76-7

MF:C₇H₉BrN₂O

MW:217.063160657883

MDL:MFCD30685009

CID:5211331

Update Time:2025-05-21

1,2-Benzenediamine, 3-bromo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediamine, 3-bromo-4-methoxy-
- MDL： MFCD30685009
- Inchi： 1S/C7H9BrN2O/c1-11-5-3-2-4(9)7(10)6(5)8/h2-3H,9-10H2,1H3
- InChI Key： SWVKPTVSEUJITH-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(OC)C(Br)=C1N

1,2-Benzenediamine, 3-bromo-4-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR55535-250mg	3-Bromo-4-methoxybenzene-1,2-diamine	1831097-76-7	95%	250mg	£400.00	2023-09-01
Apollo Scientific	OR55535-1g	3-Bromo-4-methoxybenzene-1,2-diamine	1831097-76-7	95%	1g	£1200.00	2023-09-01
Enamine	EN300-301955-1.0g	3-bromo-4-methoxybenzene-1,2-diamine	1831097-76-7		1.0g	$0.0	2023-02-25
Enamine	EN300-301955-1g	3-bromo-4-methoxybenzene-1,2-diamine	1831097-76-7		1g	$0.0	2023-09-06

1,2-Benzenediamine, 3-bromo-4-methoxy- Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 1,2-Benzenediamine, 3-bromo-4-methoxy-

Recent Advances in the Study of 1,2-Benzenediamine, 3-bromo-4-methoxy- (CAS: 1831097-76-7)

The compound 1,2-Benzenediamine, 3-bromo-4-methoxy- (CAS: 1831097-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1,2-Benzenediamine, 3-bromo-4-methoxy-, which make it a promising candidate for the development of novel pharmaceuticals. The presence of both bromo and methoxy functional groups on the benzene ring contributes to its reactivity and ability to interact with biological targets. Researchers have explored its potential as a building block for the synthesis of more complex molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

One of the key advancements in the study of this compound is its role in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,2-Benzenediamine, 3-bromo-4-methoxy- serves as a versatile intermediate in the construction of quinazoline derivatives, which exhibit potent inhibitory effects on various cancer-related kinases. The study reported a novel synthetic route that improves yield and purity, making it more feasible for large-scale production.

In addition to its synthetic utility, recent investigations have explored the biological activities of 1,2-Benzenediamine, 3-bromo-4-methoxy-. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit significant antimicrobial activity against drug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, suggesting potential applications in addressing antibiotic resistance.

Further research has also investigated the pharmacokinetic properties of this compound. A 2024 paper in the European Journal of Pharmaceutical Sciences reported on the metabolic stability and bioavailability of 1,2-Benzenediamine, 3-bromo-4-methoxy- in rodent models. The findings indicated moderate oral bioavailability and favorable tissue distribution, supporting its potential as a lead compound for further optimization.

Despite these promising developments, challenges remain in the clinical translation of 1,2-Benzenediamine, 3-bromo-4-methoxy--based therapeutics. Issues such as potential toxicity and off-target effects need to be addressed through comprehensive safety profiling. Ongoing research is focusing on structural modifications to enhance selectivity and reduce adverse effects while maintaining therapeutic efficacy.

In conclusion, 1,2-Benzenediamine, 3-bromo-4-methoxy- (CAS: 1831097-76-7) represents a valuable chemical entity with diverse applications in pharmaceutical research. Recent studies have advanced our understanding of its synthetic utility, biological activities, and pharmacokinetic properties. Future research directions may include the development of more potent derivatives and the exploration of its potential in combination therapies. This compound continues to be an area of active investigation, with the potential to contribute significantly to the development of new therapeutic agents.